(3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide;dihydrochloride

• IUPAC Name: (3S,4S)-N-cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide;dihydrochloride
• InChI: InChI=1S/C12H18N4O.2ClH/c1-16-6-11(14-7-16)9-4-13-5-10(9)12(17)15-8-2-3-8;;/h6-10,13H,2-5H2,1H3,(H,15,17);2*1H/t9-,10-;;/m1../s1
• InChI Key: XNQKXRFLUIPACD-HSTMFJOWSA-N
• Canonical SMILES: CN1C=C(N=C1)C2CNCC2C(=O)NC3CC3.Cl.Cl
• Isomeric SMILES: CN1C=C(N=C1)[C@@H]2CNC[C@H]2C(=O)NC3CC3.Cl.Cl
• Molecular Formula: C12H20Cl2N4O
• Molecular Weight: 307.22 g/mol
• CAS No.: 2138168-86-0

Description

(3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide;dihydrochloride is a useful research compound. Its molecular formula is C12H20Cl2N4O and its molecular weight is 307.22. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Prediction of Biological Activity

A study conducted by Kharchenko et al. (2008) on polycyclic systems, including the synthesis of novel bicyclic systems via a one-pot condensation method, highlights the methodology that can potentially be applied to synthesize compounds structurally similar to (3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide; dihydrochloride. The biological activity of synthesized compounds was predicted, providing a basis for exploring the biological applications of similar compounds (Kharchenko, Detistov, & Orlov, 2008).

Novel Pyrido and Pyrimidine Derivatives

Bakhite et al. (2005) synthesized novel pyrido and pyrimidine derivatives, demonstrating a method that could be relevant for creating derivatives of (3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide; dihydrochloride. This work underscores the synthetic versatility of pyridine and pyrimidine cores in developing compounds with potential biological activities (Bakhite, Al‐Sehemi, & Yamada, 2005).

Anticancer and Anti-inflammatory Agents

Rahmouni et al. (2016) developed a series of pyrazolopyrimidines derivatives with significant anticancer and anti-5-lipoxygenase activities. The synthetic approach and biological evaluation presented in this study provide a framework for assessing the therapeutic potential of compounds like (3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide; dihydrochloride in treating cancer and inflammation-related conditions (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).

Design of DNA-Binding Peptides

Wade, Mrksich, and Dervan (1992) designed synthetic peptides that bind specifically to DNA sequences, suggesting a potential application for (3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide; dihydrochloride in modulating DNA interactions. This research opens avenues for developing targeted therapies and molecular diagnostics based on DNA-binding properties (Wade, Mrksich, & Dervan, 1992).

Antimicrobial Activity

Kolisnyk et al. (2015) synthesized novel thieno(2,3-d)pyrimidine derivatives with pronounced antimicrobial activity, indicating a potential application area for compounds structurally related to (3S,4S)-N-Cyclopropyl-4-(1-methylimidazol-4-yl)pyrrolidine-3-carboxamide; dihydrochloride in combating microbial infections (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).